Cas no 2228379-85-7 (2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride)

• Product Name: 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride
• CAS No: 2228379-85-7
• MF: C₇H₁₁FN₂O₂S₂
• MW: 238.302842378616
• CID: 6143482
• PubChem ID: 165661862
• Update Time: 2025-06-26

2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride
• EN300-2003220
• 2228379-85-7
• [2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]methanesulfonyl fluoride

• Inchi： 1S/C7H11FN2O2S2/c1-5-6(4-14(8,11)12)13-7(9-5)10(2)3/h4H2,1-3H3
• InChI Key： ZTHGOJPBBJUMJL-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1CS(=O)(=O)F)N(C)C

Computed Properties

• Exact Mass: 238.02459811g/mol
• Monoisotopic Mass: 238.02459811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride

Introduction to 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride (CAS No. 2228379-85-7)

2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2228379-85-7, belongs to the thiazole derivatives class, which are well-known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a sulfonyl fluoride group and a dimethylamino substituent, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The thiazole core in this compound is a heterocyclic aromatic ring system consisting of sulfur, nitrogen, and carbon atoms. Thiazole derivatives have been extensively studied due to their wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride contributes to its unique reactivity and potential utility in various chemical transformations.

The sulfonyl fluoride group is a key feature of this compound, as it is known to be highly reactive and can participate in nucleophilic substitution reactions. This reactivity makes it an attractive building block for the synthesis of more complex molecules, including pharmaceuticals. Additionally, the dimethylamino group introduces basicity to the molecule, which can influence its interactions with biological targets. These properties make 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride a versatile intermediate for the development of new drugs and agrochemicals.

In recent years, there has been growing interest in thiazole derivatives as potential therapeutic agents. Several studies have highlighted the antimicrobial properties of thiazole-based compounds, making them promising candidates for the treatment of resistant bacterial infections. The structural motif of 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride aligns well with this trend, as it combines the known bioactivity of thiazole with additional functional groups that may enhance its pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The sulfonyl fluoride group in 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride can be exploited to design molecules that selectively inhibit specific kinases. Recent advances in computational chemistry have enabled the prediction of binding affinities and optimal structures for kinase inhibitors, which has accelerated the discovery process.

Furthermore, the long tail keyword "2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride" suggests a focus on its role as a synthetic intermediate. In pharmaceutical research, intermediates are often modified through various chemical reactions to achieve desired pharmacological properties. The reactivity of the sulfonyl fluoride group allows for easy introduction or removal of functional groups, making it an ideal candidate for such modifications.

The compound's potential applications extend beyond pharmaceuticals into the agrochemical sector. Thiazole derivatives have been shown to possess herbicidal and fungicidal properties, which could make them valuable in crop protection strategies. The structural features of 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride suggest that it could be used to develop novel agrochemicals with improved efficacy and environmental safety.

Recent research has also explored the use of thiazole derivatives in material science. Their unique electronic properties make them suitable for applications in organic electronics and nanotechnology. For instance, they can be used as ligands in catalytic systems or as components in conductive polymers. The versatility of 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride lies in its ability to bridge these different fields, offering opportunities for interdisciplinary innovation.

In conclusion,2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylmethanesulfonyl fluoride (CAS No. 2228379-85-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers seeking to develop new drugs and advanced materials. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing global challenges in health and sustainability.